Cas no 451515-45-0 (N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine)
N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine
- NE41603
- N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine
-
- MDL: MFCD03952405
- Inchi: 1S/C15H13N3O/c19-18-14(11-6-2-1-3-7-11)10-15-16-12-8-4-5-9-13(12)17-15/h1-9,19H,10H2,(H,16,17)/b18-14-
- InChI Key: YMHSLWUPHSLIJT-JXAWBTAJSA-N
- SMILES: O/N=C(\C1C=CC=CC=1)/CC1=NC2C=CC=CC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- XLogP3: 3.1
- Topological Polar Surface Area: 61.3
N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N887750-50mg |
N-[2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N887750-100mg |
N-[2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N887750-500mg |
N-[2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM450812-1g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95%+ | 1g |
$340 | 2024-07-16 | |
| Enamine | EN300-26252-0.05g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95% | 0.05g |
$42.0 | 2023-09-14 | |
| Enamine | EN300-26252-0.1g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95% | 0.1g |
$66.0 | 2023-09-14 | |
| Enamine | EN300-26252-0.25g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95% | 0.25g |
$92.0 | 2023-09-14 | |
| Enamine | EN300-26252-0.5g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95% | 0.5g |
$175.0 | 2023-09-14 | |
| Enamine | EN300-26252-1.0g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95% | 1.0g |
$256.0 | 2023-02-14 | |
| Enamine | EN300-26252-2.5g |
N-[2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidene]hydroxylamine |
451515-45-0 | 95% | 2.5g |
$503.0 | 2023-09-14 |
N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
Additional information on N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine
N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine: A Comprehensive Overview
The compound CAS No. 451515-45-0, also known as N-2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidenehydroxylamine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of benzodiazole derivatives, which have gained significant attention in various fields of chemistry and materials science due to their versatile applications.
Recent studies have highlighted the potential of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents. The incorporation of a hydroxylamine group into the structure of this compound introduces additional functional versatility, making it a promising candidate for further exploration in medicinal chemistry. Researchers have reported that such compounds exhibit selective cytotoxicity against cancer cells, suggesting their potential role in targeted therapy.
In addition to its pharmacological applications, N-2-(1H-1,3-benzodiazol-2-yl)-1-phenylethylidenehydroxylamine has shown remarkable properties in the field of optoelectronics. Its conjugated π-system and electron-withdrawing groups contribute to its high fluorescence quantum yield, making it a strong candidate for use in organic light-emitting diodes (OLEDs) and sensors. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further enhancing its applicability in industrial settings.
The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes in the industry.
From an environmental perspective, the biodegradability and toxicity profile of CAS No. 451515-45-0 have been extensively studied. Results indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions, suggesting its potential for use in eco-friendly applications. However, further research is required to fully understand its long-term environmental impact.
In conclusion, N-2-(1H-1,3-benzodiazol-2-yli)-
451515-45-0 (N-2-(1H-1,3-Benzodiazol-2-yl)-1-phenylethylidenehydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)